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Compound of Interest

Compound Name: Enpp-1-IN-5

Cat. No.: B12424061 Get Quote

This document provides crucial safety protocols, operational procedures, and disposal

instructions for Enpp-1-IN-5, a potent inhibitor of ectonucleotide pyrophosphatase-

phosphodiesterase 1 (ENPP1). The information is intended for researchers, scientists, and

drug development professionals to ensure safe handling and maintain experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Enpp-1-IN-5 is not publicly available, data from

the closely related compound Enpp-1-IN-7 indicates potential hazards. Users should handle

Enpp-1-IN-5 as a substance that is harmful if swallowed and toxic to aquatic life with long-

lasting effects.[1] A risk assessment should be performed before handling.

Table 1: Personal Protective Equipment (PPE) Requirements
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Activity Required PPE

Handling Solid (Powder)

- Gloves: Double-gloved with chemotherapy-

rated nitrile gloves (ASTM D6978 tested).-

Gown: Impermeable, disposable gown with

closed front and knit cuffs.- Eye Protection:

Safety glasses with side shields or chemical

splash goggles.- Respiratory Protection: Use of

a certified chemical fume hood is required. If

weighing outside a containment system, a

NIOSH-approved respirator (e.g., N95) is

recommended to prevent inhalation.[2]

Handling Liquid Solutions

- Gloves: Chemotherapy-rated nitrile gloves.-

Gown: Impermeable, disposable lab coat or

gown.- Eye Protection: Safety glasses with side

shields or chemical splash goggles.- Work Area:

All work should be performed in a certified

chemical fume hood.

Transporting Samples

- Gloves: Single pair of nitrile gloves.-

Containment: Samples should be in sealed,

clearly labeled, non-breakable secondary

containers.

Waste Disposal

- Gloves: Heavy-duty or double-gloved nitrile

gloves.- Gown: Impermeable lab coat or gown.-

Eye Protection: Chemical splash goggles.

Operational Plan: Storage and Handling Protocols
Proper storage and preparation are critical for both safety and maintaining the compound's

efficacy.

Table 2: Storage Conditions for Enpp-1-IN-5
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C 3 Years

Keep container tightly

sealed in a dry, well-

ventilated area away

from light.[1]

In Solvent -80°C 6 Months

Aliquot stock solutions

to avoid repeated

freeze-thaw cycles.[3]

-20°C 1 Month

Use within one month

when stored at -20°C.

[3]

This protocol outlines the steps for safely preparing a stock solution of Enpp-1-IN-5. All steps

must be performed inside a chemical fume hood.

Pre-Weighing Preparation:

Don all required PPE for handling solids as specified in Table 1.

Decontaminate the balance and surrounding work area.

Use anti-static equipment if available.

Weighing the Compound:

Carefully weigh the desired amount of Enpp-1-IN-5 powder.

To minimize inhalation risk, avoid creating dust. If possible, dissolve the compound directly

in the supplier's vial.[4]

Solubilization:

Based on experimental needs, select an appropriate solvent. DMSO is a common choice

for creating high-concentration stock solutions.[5]
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Add the solvent to the vial containing the Enpp-1-IN-5 powder.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Aliquoting and Storage:

Once fully dissolved, divide the stock solution into smaller, single-use aliquots in properly

labeled cryovials.

Store the aliquots at -80°C for long-term stability.[3]

Post-Procedure Cleanup:

Wipe down all surfaces and equipment with an appropriate deactivating agent (e.g., 70%

ethanol), followed by water.

Dispose of all contaminated materials as hazardous chemical waste according to the

disposal plan.

Emergency Procedures
Immediate and appropriate action is required in case of exposure or spills.

Table 3: First Aid and Spill Response
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Incident Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek prompt medical attention.[1]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and water. Seek medical attention if irritation

develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention

and provide the SDS or product information if

available.[1]

Minor Spill

Absorb liquid spills with inert material (e.g.,

vermiculite, sand). For solid spills, carefully

cover with absorbent material to avoid dust

generation. Decontaminate the area. Place all

contaminated materials in a sealed container for

hazardous waste disposal.

Major Spill

Evacuate the area immediately. Alert safety

personnel. Do not attempt to clean up without

appropriate training and PPE, including

respiratory protection.

Disposal Plan
All waste containing Enpp-1-IN-5 must be treated as hazardous chemical waste.

Solid Waste: Contaminated PPE (gloves, gowns), weighing papers, and empty vials should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not pour down the drain.

Final Disposal: Dispose of all waste containers through your institution's environmental

health and safety office, following all local, state, and federal regulations.[1]

Scientific Context and Visualized Workflows
Enpp-1-IN-5 is an inhibitor of ENPP1, an enzyme that plays a critical role in regulating innate

immunity by hydrolyzing the signaling molecule 2′3′-cyclic GMP-AMP (cGAMP).[6]

Understanding this pathway is key to understanding the compound's mechanism of action.

The cGAS-STING pathway is a crucial component of the innate immune system that detects

cytosolic DNA, a sign of infection or cellular damage. ENPP1 acts as a negative regulator or an

"innate immune checkpoint" in this pathway.[7]
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Figure 1: The cGAS-STING pathway and the inhibitory role of ENPP1 and Enpp-1-IN-5.
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This diagram outlines the critical steps and decision points for safely managing Enpp-1-IN-5
from receipt to disposal.

Preparation & Handling

Post-Procedure
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Log and Store
(-20°C Powder)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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